Cas no 113366-49-7 (5-Thiazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-)

• Product Name: 5-Thiazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-
• CAS No: 113366-49-7
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 1201406
• Update Time: 2024-08-04

5-Thiazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-

• Inchi： 1S/C13H21NO3S/c1-3-4-5-6-7-10(15)8-11-14-9(2)12(18-11)13(16)17/h10,15H,3-8H2,1-2H3,(H,16,17)
• InChI Key： GHRYPVKPKJHJCH-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1CC(O)CCCCCC

Computed Properties

• Exact Mass: 271.12433

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 437.6±35.0 °C(Predicted)
• PSA: 70.42
• pka: 1.35±0.37(Predicted)